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Compound of Interest

Compound Name: WAY-200070

Cat. No.: B1683082 Get Quote

For researchers and professionals in drug development, the selective activation of the estrogen

receptor β (ERβ) presents a promising therapeutic avenue for a range of conditions, including

neurological disorders, inflammatory diseases, and certain cancers. Two of the most widely

studied and utilized ERβ agonists are WAY-200070 and Diarylpropionitrile (DPN). This guide

provides a comprehensive comparison of their performance, supported by experimental data,

to aid in the selection of the appropriate compound for specific research needs.

Quantitative Performance Metrics
The following tables summarize the key quantitative data for WAY-200070 and DPN, focusing

on their binding affinity, selectivity, and functional potency.

Table 1: Receptor Binding Affinity and Selectivity
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Compoun
d

ERβ IC50
(nM)

ERα IC50
(nM)

ERβ Ki
(nM)

ERα Ki
(nM)

Selectivit
y (ERα
IC50 /
ERβ IC50)

Relative
Binding
Affinity
(RBA) for
ERβ
(Estradiol
= 100)

WAY-

200070
2.3[1][2] 155[1][3] - -

~68-fold[4]

[5]
68[6]

DPN

(racemic)
- - 5[7] 400[7] ~70-fold[8] 18[6]

S-DPN - -
0.27 ±

0.05[6]
- ~80-fold[6] -

R-DPN - -
1.82 ±

0.21[6]
- ~80-fold[6] -

Table 2: Functional Activity

Compound Assay Type ERβ EC50 (nM) ERα EC50 (nM)

Fold
Selectivity
(ERα EC50 /
ERβ EC50)

WAY-200070
Transcriptional

Activation
2[9] 155[9] ~78-fold

DPN (racemic)
Transcriptional

Activation
0.85[8][10] 66[8][10] ~78-fold

In Vivo Efficacy: A Comparative Overview
Both WAY-200070 and DPN have demonstrated significant effects in various animal models,

primarily related to their neuroprotective and anxiolytic properties.
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Anxiolytic and Antidepressant Effects: Studies have shown that both WAY-200070 and DPN

exhibit anxiolytic and antidepressant-like effects in rodent models.[5][11] For instance, in the

elevated plus maze and forced swim test, both compounds decreased anxiety-like behaviors

and immobility time, respectively.[4][5] Notably, these effects are attributed to the activation

of ERβ, as they are absent in ERβ knockout mice.[11] One study directly comparing the two

found that WAY-200070 mimicked the anxiolytic and anti-depressant effects of DPN.[4][5]

The biologically active enantiomer of DPN responsible for these effects is S-DPN.[4]

Neuroprotection and Cognition: ERβ agonists are known to play a role in synaptic plasticity

and memory. WAY-200070 has been shown to increase the expression of key synaptic

proteins and enhance dendritic branching.[3]

Metabolic Regulation: WAY-200070 has been investigated for its potential antidiabetic

actions. It has been shown to enhance glucose-stimulated insulin secretion in both mouse

and human islets and improve glucose tolerance in vivo.[12]

Signaling Pathways and Experimental Workflows
To visualize the mechanisms of action and experimental procedures, the following diagrams

are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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